1-((1H-imidazol-4-yl)sulfonyl)-4-((2-methoxy-5-methylphenyl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(1H-imidazol-5-ylsulfonyl)-4-(2-methoxy-5-methylphenyl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C16H22N4O5S2/c1-13-4-5-14(25-2)15(10-13)26(21,22)19-6-3-7-20(9-8-19)27(23,24)16-11-17-12-18-16/h4-5,10-12H,3,6-9H2,1-2H3,(H,17,18)
• InChI Key: MISXKEPGQJVDCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN=CN3
• Molecular Formula: C16H22N4O5S2
• Molecular Weight: 414.5 g/mol

Description

1-((1H-imidazol-4-yl)sulfonyl)-4-((2-methoxy-5-methylphenyl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C16H22N4O5S2 and its molecular weight is 414.5. The purity is usually 95%.
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Scientific Research Applications

Serotonin Receptor Antagonism

1-((1H-imidazol-4-yl)sulfonyl)-4-((2-methoxy-5-methylphenyl)sulfonyl)-1,4-diazepane derivatives have been investigated for their ability to act as serotonin-3 (5-HT3) receptor antagonists. Harada et al. (1995) studied the structure-activity relationship of these compounds, identifying that the 1H-indazolylcarboxamides, including this compound, showed potent 5-HT3 receptor antagonistic activity. The optimal compound in their study demonstrated superior effects compared to other benzamide analogues, indicating a potential application in modulating serotonin receptors (Harada et al., 1995).

Bradykinin B1 Receptor Antagonism

Research by Porreca et al. (2006) investigated the antinociceptive pharmacology of compounds structurally similar to this compound. They identified a novel nonpeptidic B1 antagonist that exhibited high affinity for human and mouse B1 receptors, suggesting potential utility in the treatment of inflammatory pain states and certain aspects of neuropathic pain (Porreca et al., 2006).

Rho Kinase Inhibition

Dhaliwal et al. (2009) explored the effects of SB-772077-B, a compound similar in structure to this compound, as a Rho kinase inhibitor. Their study showed that this compound could decrease pulmonary and systemic arterial pressures and suggested potential benefits in treating pulmonary hypertensive disorders (Dhaliwal et al., 2009).

Neuroprotection

A study by Imran et al. (2020) investigated benzimidazole containing acetamide derivatives for their neuroprotective effects against ethanol-induced neurodegeneration. These compounds were found to ameliorate oxidative stress and neuroinflammation, indicating their potential as neuroprotectants in neurodegenerative disorders (Imran et al., 2020).